Cas no 2151351-91-4 (2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid)

2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid is a fluorinated cyclohexyl acetic acid derivative with potential applications in medicinal chemistry and pharmaceutical research. The presence of the difluorocyclohexyl moiety enhances metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The acetamido group contributes to its versatility as a building block for peptidomimetics or enzyme inhibitors. Its structural features, including the rigid cyclohexyl scaffold and polar carboxylate functionality, allow for precise modulation of physicochemical properties in lead optimization. This compound is particularly useful in the synthesis of bioactive molecules targeting CNS disorders or inflammation due to its balanced hydrophobicity and hydrogen-bonding capacity.
2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid structure
2151351-91-4 structure
Product Name:2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid
CAS No:2151351-91-4
MF:C10H15F2NO3
MW:235.227810144424
CID:6026992
PubChem ID:165918414
Update Time:2025-06-14

2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-acetamido-4,4-difluorocyclohexyl)acetic acid
    • 2151351-91-4
    • EN300-28275959
    • 2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid
    • Inchi: 1S/C10H15F2NO3/c1-7(14)13-9(6-8(15)16)2-4-10(11,12)5-3-9/h2-6H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: NGEKHPLNOQSTMM-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CC(=O)O)(CC1)NC(C)=O)F

Computed Properties

  • Exact Mass: 235.10199966g/mol
  • Monoisotopic Mass: 235.10199966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.4Ų

2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid Pricemore >>

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Additional information on 2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid

Comprehensive Overview of 2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid (CAS No. 2151351-91-4)

2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid (CAS No. 2151351-91-4) is a fluorinated cyclohexyl derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its acetamido and difluorocyclohexyl moieties, has garnered attention due to its unique structural features and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors where fluorination enhances metabolic stability and binding affinity.

The growing interest in fluorinated compounds like 2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid aligns with current trends in medicinal chemistry, where fluorine substitution is leveraged to improve pharmacokinetic properties. A frequent search query, "role of fluorine in drug design", underscores the relevance of this compound in modern therapeutics. Its acetic acid functionality further allows for derivatization, making it a versatile intermediate in synthesizing more complex molecules.

From a synthetic perspective, CAS No. 2151351-91-4 is often discussed in forums focusing on organofluorine chemistry. Its difluorocyclohexyl ring offers conformational rigidity, a feature highly sought after in the design of bioactive molecules. This property is particularly valuable in addressing challenges like target selectivity and off-target effects, topics frequently searched by pharmaceutical scientists.

Environmental and regulatory considerations are also critical when evaluating 2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid. While not classified as hazardous, its fluorinated nature prompts discussions on biodegradability and green chemistry alternatives. These keywords reflect broader industry concerns, as seen in searches like "sustainable fluorochemical synthesis".

In analytical chemistry, the compound’s detection and quantification methods are of interest. Techniques such as HPLC and LC-MS are commonly associated with its analysis, addressing queries like "how to analyze fluorinated acids". Its acetamido group also makes it amenable to spectroscopic characterization, including NMR and IR spectroscopy.

The commercial availability of 2-(1-Acetamido-4,4-difluorocyclohexyl)acetic acid (CAS No. 2151351-91-4) has expanded its use in high-throughput screening and combinatorial chemistry. Suppliers often highlight its high purity and custom synthesis options, catering to the demand for tailor-made intermediates. This aligns with the rising popularity of "building blocks for drug discovery" in search trends.

Future research directions for this compound may include exploring its prodrug potential or coupling it with bioconjugation strategies. Such applications resonate with trending topics like "targeted drug delivery" and "precision medicine", further solidifying its relevance in cutting-edge science.

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